Cas no 28242-04-8 (Benzoic acid, 4-[[(2-carboxyethyl)propylamino]sulfonyl]-)
28242-04-8 structure
Product Name:Benzoic acid, 4-[[(2-carboxyethyl)propylamino]sulfonyl]-
CAS No:28242-04-8
MF:C13H17NO6S
MW:315.34218287468
CID:237726
PubChem ID:71356200
Update Time:2025-04-19
Benzoic acid, 4-[[(2-carboxyethyl)propylamino]sulfonyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-[[(2-carboxyethyl)propylamino]sulfonyl]-
- 4-[2-carboxyethyl(propyl)sulfamoyl]benzoic acid
- 4-[(2-Carboxyethyl)(propyl)sulfamoyl]benzoic acid
- DTXSID70780347
- 28242-04-8
- SCHEMBL23787606
- 4-(N-propyl-N-2-carboxyethylsulfamoyl)benzoic acid
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- Inchi: 1S/C13H17NO6S/c1-2-8-14(9-7-12(15)16)21(19,20)11-5-3-10(4-6-11)13(17)18/h3-6H,2,7-9H2,1H3,(H,15,16)(H,17,18)
- InChI Key: CMRYSTNATWZUAD-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C(=O)O)=CC=1)(N(CCC(=O)O)CCC)(=O)=O
Computed Properties
- Exact Mass: 315.07765844g/mol
- Monoisotopic Mass: 315.07765844g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 8
- Complexity: 462
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 120Ų
Benzoic acid, 4-[[(2-carboxyethyl)propylamino]sulfonyl]- Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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